Cas no 114371-80-1 (2H-1-Benzopyran-2-one, 6,7,8-trihydroxy-)

2H-1-Benzopyran-2-one, 6,7,8-trihydroxy- structure
114371-80-1 structure
Product Name:2H-1-Benzopyran-2-one, 6,7,8-trihydroxy-
CAS No:114371-80-1
MF:C9H6O5
MW:194.140943050385
CID:1204545
PubChem ID:11819936
Update Time:2025-04-20

2H-1-Benzopyran-2-one, 6,7,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 6,7,8-trihydroxy-
    • 6,7,8-trihydroxychromen-2-one
    • DTXSID70473747
    • NSDVPAHANCHBFV-UHFFFAOYSA-N
    • AKOS000277571
    • 6,7,8-Trihydroxy-2H-1-benzopyran-2-one
    • SCHEMBL4658019
    • 6,7,8-trihydroxycoumarin
    • 114371-80-1
    • CHEMBL4171780
    • CHEBI:178006
    • Inchi: 1S/C9H6O5/c10-5-3-4-1-2-6(11)14-9(4)8(13)7(5)12/h1-3,10,12-13H
    • InChI Key: NSDVPAHANCHBFV-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=C(C(=C(C1=2)O)O)O)=O

Computed Properties

  • Exact Mass: 194.02152329g/mol
  • Monoisotopic Mass: 194.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87Ų
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